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Compound of Interest

Compound Name: Myristonitrile
CAS No.: 629-63-0
Cat. No.: B1682752
Get Quote
Introduction

Tetradecanenitrile, also known as myristonitrile, is a long-chain aliphatic nitrile with the
chemical formula C14H27N.[1][2][3] This compound, characterized by a 14-carbon hydrophobic
chain and a terminal nitrile group (-C=N), is a key intermediate in the synthesis of various
chemicals, including surfactants and pharmaceuticals.[1] Its unique molecular structure imparts
specific physical properties that are critical to its application in diverse fields such as materials
science and biochemistry.[1] This guide provides a comprehensive overview of the core
physical properties of tetradecanenitrile, offering insights into their experimental determination
and relevance for researchers, scientists, and drug development professionals.

Molecular and Chemical Identity

A foundational understanding of a compound begins with its fundamental identifiers and
structural representation.
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Identifier Value Source

Chemical Name Tetradecanenitrile [4]

Myristonitrile, 1-
Synonyms Cyanotridecane, Myristyl [11[2][5]
nitrile, Tridecyl cyanide

CAS Number 629-63-0 [2][41[5]
Molecular Formula Ci14H27N [11121[3]
Molecular Weight 209.37 g/mol [2][3][5]
SMILES CCCCCCCCCCCCCC#N [1][5]

InChi Key MLRCLPRHEOPXLL- 1I21E]

UHFFFAOYSA-N

The linear structure of tetradecanenitrile, with its saturated hydrocarbon chain, is pivotal to its
predominantly non-polar character. The terminal nitrile group, however, introduces a degree of
polarity, influencing its solubility and intermolecular interactions.

Key Physical Properties

The physical state and behavior of tetradecanenitrile under various conditions are dictated by a
set of key properties, summarized below.
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Physical Property Value Source

Colorless to pale yellow liquid

Appearance or solid [1]
Melting Point 19 °C (292.15 K) [4][6][7]
Boiling Point 306.3 °C at 760 mmHg [6]
Density 0.827 - 0.83 g/cm3 [41[6]
Flash Point 121.8°C [6]
Refractive Index 1.441 - 1.4415 [41[6]
Water Solubility Insoluble [1]
Organic Solvent Solubility Soluble [1]

Melting and Boiling Points: A Reflection of Molecular
Size

The relatively high melting and boiling points of tetradecanenitrile are a direct consequence of
its long carbon chain.[1] The extensive surface area allows for significant van der Waals forces
between molecules, requiring substantial thermal energy to overcome these attractions and

induce a phase change. The melting point of 19 °C indicates that tetradecanenitrile can exist as
either a solid or a liquid at or near room temperature.[1][4][6]

Density and Refractive Index: Indicators of Purity and
Structure

The density of tetradecanenitrile is less than that of water, which is typical for long-chain
aliphatic compounds. The refractive index, a measure of how light propagates through the
substance, is a valuable parameter for identification and purity assessment.

Experimental Determination of Physical Properties

Accurate determination of physical properties is paramount for the reliable application of any
chemical compound. This section outlines the standard methodologies for key properties of
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tetradecanenitrile.

Workflow for Physical Property Determination
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Caption: Experimental workflow for determining the physical properties of tetradecanenitrile.

Step-by-Step Protocol: Melting Point Determination
(Capillary Method)

o Sample Preparation: Ensure the tetradecanenitrile sample is crystalline. If it is in a liquid
state, cool it below its melting point to solidify.

e Loading the Capillary Tube: Finely powder the solid sample and pack a small amount into a
capillary tube to a height of 2-3 mm.

o Apparatus Setup: Place the capillary tube in a melting point apparatus.
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Heating: Heat the apparatus rapidly to a temperature about 10-15 °C below the expected
melting point. Then, decrease the heating rate to 1-2 °C per minute.

Observation: Record the temperature at which the first liquid appears and the temperature at
which the entire sample becomes a clear liquid. The range between these two temperatures
is the melting point range. For a pure substance, this range should be narrow.

Rationale: A slow heating rate near the melting point is crucial for allowing the system to reach

thermal equilibrium, ensuring an accurate measurement. A broad melting point range often

indicates the presence of impurities.

Step-by-Step Protocol: Boiling Point Determination
(Distillation Method)

Apparatus Setup: Assemble a simple distillation apparatus with a round-bottom flask, a
distillation head with a thermometer, a condenser, and a receiving flask.

Sample Addition: Place a sample of tetradecanenitrile and a few boiling chips into the round-
bottom flask.

Heating: Gently heat the flask.

Observation: The boiling point is the temperature at which the liquid boils and the vapor
temperature remains constant. The thermometer bulb should be positioned just below the
side arm of the distillation head to accurately measure the temperature of the vapor in
equilibrium with the boiling liquid.

Pressure Correction: If the atmospheric pressure is not 760 mmHg, a correction to the
observed boiling point will be necessary.

Rationale: Boiling chips are added to ensure smooth boiling and prevent bumping. The

constant temperature reading during distillation indicates that a pure substance is boiling.

Spectroscopic and Chromatographic Profile

Spectroscopic and chromatographic data are essential for the structural elucidation and purity

assessment of tetradecanenitrile.
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Infrared (IR) Spectroscopy

The IR spectrum of tetradecanenitrile provides key information about its functional groups. A
characteristic sharp absorption band is expected around 2240-2260 cm~1 corresponding to the
C=N stretching vibration. The spectrum will also show strong C-H stretching vibrations around
2850-2960 cm~* and bending vibrations around 1375-1465 cm™1, indicative of the long alkyl
chain.[8]

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of tetradecanenitrile will show a molecular ion
peak (M*) at m/z 209, corresponding to its molecular weight.[2] The fragmentation pattern will
be characteristic of a long-chain aliphatic nitrile, with a series of peaks corresponding to the
loss of alkyl fragments.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for both separating tetradecanenitrile from a mixture and
confirming its identity. The retention time in the gas chromatogram is a characteristic of the
compound under specific chromatographic conditions, and the mass spectrum of the eluting
peak provides definitive structural information.[2]

Workflow for Spectroscopic and Chromatographic
Analysis
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Caption: Workflow for the spectroscopic and chromatographic analysis of tetradecanenitrile.

Solubility Profile

The solubility of tetradecanenitrile is a critical parameter in its application, particularly in
formulation and reaction chemistry.

o Water: Tetradecanenitrile is insoluble in water.[1] This is due to the long, non-polar alkyl
chain which dominates the molecule's character, making it unable to form significant
hydrogen bonds with water molecules.

e Organic Solvents: It is soluble in a wide range of common organic solvents.[1] This includes
non-polar solvents like heptane and toluene, as well as more polar organic solvents like
ethanol and acetone. The principle of "like dissolves like" governs its solubility in these
media.
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The choice of solvent is crucial for its use in synthesis, purification, and formulation. For
instance, in reactions where tetradecanenitrile is a starting material, a solvent that dissolves all
reactants is typically chosen.

Safety and Handling

While detailed toxicological data is limited, standard laboratory precautions should be observed
when handling tetradecanenitrile. It may cause skin and serious eye irritation. It is advisable to
wear appropriate personal protective equipment (PPE), including gloves and safety glasses,
and to work in a well-ventilated area.[9] For detailed safety information, always refer to the
latest Safety Data Sheet (SDS).[9]

Applications in Research and Development

The physical properties of tetradecanenitrile directly influence its applications in drug
development and materials science.

 Intermediate in Organic Synthesis: Its solubility in organic solvents and the reactivity of the
nitrile group make it a versatile intermediate. The nitrile group can be hydrolyzed to a
carboxylic acid, reduced to an amine, or reacted with Grignard reagents to form ketones,
opening pathways to a variety of other functional molecules.[10]

¢ Role in Drug Design: The nitrile group is a common pharmacophore in medicinal chemistry.
[11][12] It can act as a bioisostere for other functional groups, modulate physicochemical
properties to improve bioavailability, and participate in key binding interactions with biological
targets.[11] The long alkyl chain of tetradecanenitrile can be incorporated into drug
candidates to enhance lipophilicity, which can be crucial for membrane permeability.

Conclusion

The physical properties of tetradecanenitrile, from its melting and boiling points to its solubility
and spectroscopic signature, are a direct reflection of its molecular structure. A thorough
understanding of these properties, coupled with robust experimental methodologies for their
determination, is essential for its effective and safe use in research, development, and
industrial applications. This guide provides a comprehensive foundation for scientists and
professionals working with this versatile long-chain nitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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